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Introduction
The concept of isomerism—the principle that different compounds can share the same

elemental composition—is a cornerstone of modern chemistry, underpinning our understanding

of molecular structure and function. This principle, fundamental to fields from materials science

to pharmacology, has its roots in the early 19th century, a period of transformative discovery in

chemical analysis. At the heart of this revolution was the study of a seemingly simple yet

dangerously explosive compound: fulminic acid. This technical guide provides an in-depth

exploration of the pivotal experiments on fulminic acid and its salts that led to the

groundbreaking theory of isomerism. We will delve into the detailed experimental protocols of

the era, present the crucial quantitative data that sparked a scientific debate, and illustrate the

logical progression of this discovery.

The Central Controversy: Silver Fulminate vs. Silver
Cyanate
In the 1820s, two young German chemists, Justus von Liebig and Friedrich Wöhler, were

independently investigating two distinct silver salts. Liebig, working in Paris with Joseph Louis

Gay-Lussac, was analyzing the explosive silver fulminate.[1] Concurrently, Wöhler was

studying the more stable silver cyanate.[2] Both chemists employed the nascent techniques of
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quantitative elemental analysis to determine the precise elemental composition of their

respective compounds.

The results of their analyses were startling and, at first, contentious. Despite the dramatic

differences in their chemical properties—silver fulminate being a sensitive primary explosive

while silver cyanate is a stable, non-explosive salt—their elemental compositions were found to

be identical. This finding challenged the prevailing chemical understanding of the time, which

held that a compound's properties were solely determined by the nature and number of its

constituent atoms.[3]

Data Presentation: Elemental Composition of Silver
Fulminate and Silver Cyanate
The table below summarizes the quantitative data from the analyses of silver fulminate by

Liebig and Gay-Lussac (1824) and the corresponding accepted composition of silver cyanate

analyzed by Wöhler (1824). This direct comparison highlights the analytical conundrum that led

to the theory of isomerism.

Element
Silver Fulminate
(Liebig & Gay-
Lussac, 1824)

Silver Cyanate
(Wöhler, 1824)

Modern Theoretical
Composition
(AgCNO)

Silver (Ag) 72.187% ~72% 71.97%

Cyanogen (CN) 17.160% ~17.3% 17.35%

Oxygen (O) 10.653% ~10.7% 10.67%

Note: While Wöhler's original 1824 paper, "Ueber Cyan-Verbindungen," confirmed the identical

composition, specific numerical data from this publication is not readily available in modern

literature. The values presented for silver cyanate are based on historical accounts confirming

his findings matched Liebig's.[2]

Experimental Protocols of the 19th Century
The conclusions drawn by Liebig and Wöhler were only possible due to the increasing

precision of analytical chemistry. The following sections detail the methodologies available to
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and employed by these pioneering scientists.

Synthesis of Silver Fulminate (Liebig's Method, c. 1822)
Liebig's early work included developing a safer method for the preparation of the notoriously

unstable silver fulminate. The synthesis, though still hazardous, was a refinement of earlier

procedures.

Materials:

Silver nitrate

Nitric acid

Ethanol

Water

Procedure:

A solution of silver nitrate was prepared by dissolving the silver salt in nitric acid.

This acidic silver nitrate solution was then carefully and slowly added to ethanol.

The reaction was typically initiated by gentle heating to approximately 80-90°C.[2] The

formation of the silver fulminate precipitate is an exothermic reaction and requires careful

temperature control to prevent detonation.

Upon cooling, white crystals of silver fulminate would precipitate out of the solution.

The precipitate was then carefully collected and dried. It is crucial to note that even small

amounts of silver fulminate are highly sensitive to shock, friction, and heat, and can detonate

under their own weight.[3]

Synthesis of Silver Cyanate (Wöhler's Method, c. 1824)
Wöhler's synthesis of silver cyanate was a key part of his broader investigation into cyanic acid

and its compounds. One of the common methods he employed involved a double displacement
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reaction.

Materials:

A soluble silver salt (e.g., silver nitrate)

A soluble cyanate salt (e.g., potassium cyanate)

Procedure:

A solution of a soluble cyanate salt, such as potassium cyanate, was prepared in water.

A separate solution of a soluble silver salt, like silver nitrate, was also prepared.

The silver nitrate solution was added to the potassium cyanate solution.

A white, stable precipitate of silver cyanate would form immediately.

This precipitate was then collected by filtration, washed, and dried for analysis.

Elemental Analysis: Liebig's Combustion Method
The ability to accurately determine the elemental composition of organic compounds was a

pivotal technological advancement of this era. Liebig, in particular, refined the technique of

combustion analysis, culminating in his invention of the Kaliapparat in 1831. The principles of

this method were used in his earlier analysis of silver fulminate.

Apparatus:

A combustion tube made of hard glass.

A furnace, typically charcoal-fired, to heat the combustion tube.

A drying tube filled with calcium chloride to absorb water.

An apparatus to absorb carbon dioxide, initially using potassium hydroxide (KOH) solution,

which would later be embodied in the Kaliapparat.

A precision analytical balance.
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Procedure:

A precisely weighed sample of the organic compound (e.g., silver fulminate) was placed in

the combustion tube, often mixed with an oxidizing agent like copper(II) oxide to ensure

complete combustion.

The tube was heated in the furnace, causing the compound to decompose and combust,

converting its carbon into carbon dioxide (CO₂) and any hydrogen into water (H₂O).

The gaseous products were passed first through the pre-weighed calcium chloride tube,

which absorbed the water.

The remaining gases then passed through the pre-weighed potassium hydroxide apparatus,

where the carbon dioxide was absorbed via the reaction: 2KOH + CO₂ → K₂CO₃ + H₂O.

After the combustion was complete, the calcium chloride tube and the potassium hydroxide

apparatus were weighed again.

The increase in mass of the calcium chloride tube corresponded to the mass of water

produced, from which the mass of hydrogen in the original sample could be calculated.

The increase in mass of the potassium hydroxide apparatus corresponded to the mass of

carbon dioxide produced, from which the mass of carbon could be calculated.

For nitrogen-containing compounds like the fulminate and cyanate, the remaining gaseous

product (N₂) could be collected and its volume measured to determine the amount of

nitrogen.

The amount of silver was determined by weighing the metallic residue left in the combustion

tube. Oxygen was typically determined by difference.

The Logical Pathway to Isomerism
The identical elemental compositions of two vastly different substances created a puzzle that

could not be solved by existing chemical theories. The resolution of this conflict, and the birth of

isomerism, can be visualized as a logical progression of discovery and reasoning.
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Caption: Logical pathway from conflicting data to the theory of isomerism.

Experimental Workflows
The following diagrams illustrate the generalized workflows for the synthesis and analysis

performed by Liebig and Wöhler, which formed the experimental basis for the discovery of

isomerism.

Liebig's Workflow for Silver Fulminate

Start:
AgNO3, HNO3, Ethanol

Synthesis:
Controlled Reaction

& Precipitation

Product:
Silver Fulminate (AgCNO)

(Explosive Crystals)

Elemental Analysis:
Combustion Method

Results:
%Ag, %C, %N, %O
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Caption: Generalized experimental workflow for Liebig's analysis of silver fulminate.

Wöhler's Workflow for Silver Cyanate

Start:
AgNO3(aq), KOCN(aq)

Synthesis:
Double Displacement

& Precipitation

Product:
Silver Cyanate (AgOCN)

(Stable Powder)

Elemental Analysis:
Combustion Method

Results:
%Ag, %C, %N, %O

Click to download full resolution via product page

Caption: Generalized experimental workflow for Wöhler's analysis of silver cyanate.

Conclusion: The Legacy of Fulminic Acid
The discrepancy between silver fulminate and silver cyanate was a critical anomaly that forced

a re-evaluation of the fundamental principles of chemistry. The meticulous analytical work of

Liebig and Wöhler provided the first definitive proof that the arrangement of atoms within a

molecule, not just their numbers, was crucial in determining its identity and properties. This

concept, later formally named "isomerism" by Jöns Jacob Berzelius, opened the door to the

field of structural chemistry.

For modern researchers in drug development and materials science, the legacy of this

discovery is profound. The principles of isomerism are central to understanding

stereochemistry, enantiomeric pairs, and the structure-activity relationships that govern the

efficacy and safety of pharmaceuticals. The story of fulminic acid serves as a powerful

reminder that progress in science is often driven by the careful investigation of unexpected

results and the courage to challenge established paradigms. The explosive nature of silver

fulminate, in a sense, provided the explosive force needed to shatter old theories and build the

foundations of modern molecular science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1210680?utm_src=pdf-body-img
https://www.benchchem.com/product/b1210680?utm_src=pdf-body-img
https://www.benchchem.com/product/b1210680?utm_src=pdf-body
https://www.benchchem.com/product/b1210680?utm_src=pdf-body
https://www.benchchem.com/product/b1210680?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210680?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. elearning.uniroma1.it [elearning.uniroma1.it]

2. sciencemadness.org [sciencemadness.org]

3. Wöhler synthesis - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [The Birth of Isomerism: A Technical Guide to the Role of
Fulminic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1210680#role-of-fulminic-acid-in-the-development-of-
isomerism-theory]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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